3-{[(3,5-Difluorobenzyl)oxy]methyl}pyrrolidine hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Structural Characterization
Synthesis Techniques
Various methods for synthesizing pyrrolidine derivatives involve reactions under specific conditions to achieve desired structures, as seen in the preparation of compounds with potential applications in medicinal chemistry and material science. For example, the synthesis of complex pyrrolidine structures through reactions involving alkyl- and aryl-substituted analogues demonstrates the versatility of synthetic routes for accessing pyrrolidine derivatives (Ghelfi et al., 2003; Liashuk et al., 2022).
Structural Analysis
Detailed structural characterization, including NMR and X-ray crystallography, provides insights into the molecular configurations of pyrrolidine derivatives. This information is critical for understanding the compound's properties and potential applications (K. Laihia et al., 2006).
Potential Applications
Biological and Pharmaceutical Properties
The structural elucidation of pyrrolidine derivatives underlines their significance in the development of pharmaceuticals and biologically active molecules. The conformational details and tautomeric structures can impact the compound's biological activity and its potential as a drug candidate (J. Bacsa et al., 2013).
Material Science Applications
Pyrrolidine derivatives are also explored for their applications in material science, such as in the synthesis of organic photovoltaic devices. The modifications of the pyrrolidine ring and the introduction of different substituents can significantly affect the electronic structures and, consequently, the performance of these materials (Ning Wang et al., 2013).
properties
IUPAC Name |
3-[(3,5-difluorophenyl)methoxymethyl]pyrrolidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15F2NO.ClH/c13-11-3-10(4-12(14)5-11)8-16-7-9-1-2-15-6-9;/h3-5,9,15H,1-2,6-8H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTTATKCLGPRKRU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1COCC2=CC(=CC(=C2)F)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClF2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1219976-59-6 | |
Record name | Pyrrolidine, 3-[[(3,5-difluorophenyl)methoxy]methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1219976-59-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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